Cas no 1705879-78-2 (1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}-4-methylpiperazine)

• Product Name: 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}-4-methylpiperazine
• CAS No: 1705879-78-2
• MF: C₁₇H₂₇N₅O₂
• MW: 333.42858338356
• CID: 5346605
• Update Time: 2025-05-24

1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• (3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4-methylpiperazin-1-yl)methanone
• [3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(4-methylpiperazin-1-yl)methanone
• 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}-4-methylpiperazine

• Inchi： 1S/C17H27N5O2/c1-20-7-9-21(10-8-20)17(23)22-6-2-3-13(12-22)11-15-18-16(19-24-15)14-4-5-14/h13-14H,2-12H2,1H3
• InChI Key： KKMJSOGENKSQBC-UHFFFAOYSA-N
• SMILES： O1C(CC2CN(C(N3CCN(C)CC3)=O)CCC2)=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 1.1
• Topological Polar Surface Area: 65.7

Additional information on 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}-4-methylpiperazine

Introduction to Compound with CAS No. 1705879-78-2 and Product Name: 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}-4-methylpiperazine

The compound identified by the CAS number 1705879-78-2 and the product name 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}-4-methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-cyclopropyl-1,2,4-oxadiazol-5-yl moiety and a piperidine core suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

Recent research in the realm of heterocyclic compounds has highlighted the importance of oxadiazole derivatives in the design of novel therapeutic agents. The 3-cyclopropyl-1,2,4-oxadiazole scaffold is particularly noteworthy for its ability to modulate various biological pathways. Studies have demonstrated that this moiety can interact with biological targets in a manner that enhances binding affinity and selectivity. The incorporation of this group into the molecular structure of the compound under discussion may contribute to its efficacy in modulating specific enzymatic or receptor interactions.

The piperidine ring is another critical component of this compound, known for its role in enhancing solubility and improving pharmacokinetic properties. Piperidine derivatives are widely used in drug development due to their favorable pharmacological profiles. The specific substitution pattern in the 1-{3-[3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}-4-methylpiperazine molecule suggests a potential for selective interaction with biological targets, which is a key consideration in modern drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of the 3-cyclopropyl-1,2,4-oxadiazol moiety and the piperidine core may facilitate interactions with neurotransmitter receptors or enzymes involved in neuroregulation. Preliminary studies have indicated that similar derivatives exhibit promising activity in models of cognitive dysfunction and neurodegeneration. The 4-methylpiperazine substituent further refines the pharmacological profile by potentially enhancing penetration across the blood-brain barrier.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-cyclopropyl-1,2,4-oxadiazol group necessitates careful handling to avoid unwanted side reactions. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to optimize the synthetic pathway. These methods not only improve efficiency but also enhance scalability for potential industrial production.

In terms of biological evaluation, the compound has been subjected to various assays to assess its potential therapeutic effects. Initial in vitro studies have shown that it exhibits inhibitory activity against certain enzymes implicated in inflammation and pain pathways. The presence of the 3-cyclopropyl-1,2,4-oxadiazol moiety appears to be crucial for this activity, as similar derivatives have demonstrated comparable effects. Further research is ongoing to elucidate the exact mechanisms through which this compound exerts its effects.

The pharmacokinetic properties of 1-{3-[3-cyclopropyl-1,2,4-oxadiazol]-methyl]piperidine}-1-carbonyl}-4-methylpiperazine are also being thoroughly investigated. Data from preliminary pharmacokinetic studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is an essential consideration for any drug candidate, as it directly impacts dosing regimens and overall therapeutic efficacy. The compound's solubility and stability under various conditions are being optimized to ensure clinical relevance.

One area where this compound shows particular promise is in the treatment of chronic pain conditions. Chronic pain remains a significant unmet medical need globally, with many existing treatments having limited efficacy or substantial side effects. The unique structural features of this molecule may allow it to interact with pain signaling pathways in a novel manner. Preclinical studies are exploring its potential as a non-opioid analgesic agent with reduced risk of tolerance or dependence.

The development of new therapeutic agents often involves collaboration between academic researchers and pharmaceutical companies. The compound under discussion has attracted interest from several research groups due to its innovative structure and potential applications. Collaborative efforts are underway to further characterize its biological activity and explore new synthetic strategies for optimization.

Future directions for research on this compound include exploring its potential as an adjunct therapy for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of oxadiazole derivatives to modulate neurotransmitter systems makes them attractive candidates for these conditions. Additionally, studies are being conducted to assess whether it can be developed into a prodrug formulation to enhance bioavailability.

In conclusion,1-{3-[3-cyclopropyl]-methyl]pip}-eridine)-carbonyl}-4-methyl-piperazine (CAS No. 1705879- 78- 2) represents a promising candidate for further development as a therapeutic agent. Its unique structural features, comprising both an oxadiazole moiety and a piperidine core, suggest significant potential in modulating various biological pathways. Ongoing research aims to fully elucidate its mechanisms of action, optimize its pharmacokinetic profile, and explore new therapeutic applications. The collaborative efforts between academic researchers and industry partners will be crucial in advancing this promising compound toward clinical translation.